Cas no 138768-49-7 (Benzene, 4-methyl-1-nitro-2-(phenylethynyl)-)

Benzene, 4-methyl-1-nitro-2-(phenylethynyl)- structure
138768-49-7 structure
Product Name:Benzene, 4-methyl-1-nitro-2-(phenylethynyl)-
CAS No:138768-49-7
MF:C15H11NO2
MW:237.253343820572
CID:1255055
Update Time:2024-08-04

Benzene, 4-methyl-1-nitro-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-methyl-1-nitro-2-(phenylethynyl)-
    • 4-methyl-1-nitro-2-(phenylethynyl)benzene
    • Benzene, 4-methyl-1-nitro-2-(2-phenylethynyl)-
    • Inchi: 1S/C15H11NO2/c1-12-7-10-15(16(17)18)14(11-12)9-8-13-5-3-2-4-6-13/h2-7,10-11H,1H3
    • InChI Key: IMXLFFWFXOKXTL-UHFFFAOYSA-N
    • SMILES: C1([N+]([O-])=O)=CC=C(C)C=C1C#CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 237.07903

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 415.0±38.0 °C(Predicted)
  • PSA: 43.14
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